Cas no 18671-92-6 (3-Amino-7-chlorobenzoe1,2,4triazine 1-oxide)

• Product Name: 3-Amino-7-chlorobenzoe1,2,4triazine 1-oxide
• CAS No: 18671-92-6
• MF: C₇H₅ClN₄O
• MW: 196.593799352646
• MDL: MFCD00024040
• CID: 208465
• PubChem ID: 504232
• Update Time: 2025-10-25

3-Amino-7-chlorobenzoe1,2,4triazine 1-oxide Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Benzotriazin-3-amine,7-chloro-, 1-oxide
• 3-AMINO-7-CHLORO-1,2,4-BENZOTRIAZINE-1-OXIDE
• 7-chloro-1,2,4-Benzotriazin-3-amine 1-oxide
• 7-chloro-1-oxido-1,2,4-benzotriazin-1-ium-3-amine
• 1,2,4-Benzotriazine, 3-amino-7-chloro-, 1-oxide
• Triazoxide-amino
• DTXSID601028687
• MB00335
• 3-AMINO-7-CHLOROBENZO[E][1,2,4]TRIAZINE 1-OXIDE
• 18671-92-6
• 7-chloro-3-imino-1-oxo-1,2,3,4-tetrahydro-1??,2,4-benzotriazin-1-ylium-2-ide
• SCHEMBL781743
• W18705
• Triazoxide amino
• NS00067827
• Triazoxide-Amino; Triazoxide-amino; 1,2,4-Benzotriazin-3-amine, 7-chloro-, 1-oxide; 1,2,4-Benzotriazine, 3-amino-7-chloro-, 1-oxide (8CI); 7-Chloro-1-oxido-1,2,4-benzotriazin-1-ium-3-amine
• AKOS006271761
• FT-0745123
• TQP0609
• AS-66283
• AKOS037646070
• 3-Amino-7-chlorobenzoe1,2,4triazine 1-oxide

• MDL： MFCD00024040
• Inchi： 1S/C7H5ClN4O/c8-4-1-2-5-6(3-4)12(13)11-7(9)10-5/h1-3H,(H2,9,10,11)
• InChI Key： OXILOAZZXVNKSG-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)[N+](=NC(N)=N2)[O-]

Computed Properties

• Exact Mass: 196.01500
• Monoisotopic Mass: 196.015
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.3A^2
• XLogP3: 0.5

Experimental Properties

• Density: 1.77
• Boiling Point: 426.7°Cat760mmHg
• Flash Point: 211.9°C
• Refractive Index: 1.785
• PSA: 77.26000
• LogP: 1.87510

Additional information on 3-Amino-7-chlorobenzoe1,2,4triazine 1-oxide

Research Update on 3-Amino-7-chlorobenzoe1,2,4triazine 1-oxide (CAS: 18671-92-6): Recent Advances and Applications

3-Amino-7-chlorobenzoe1,2,4triazine 1-oxide (CAS: 18671-92-6) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of antimicrobial and anticancer agents. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential industrial applications.

A 2023 study published in the Journal of Medicinal Chemistry investigated the antimicrobial efficacy of derivatives synthesized from 3-Amino-7-chlorobenzoe1,2,4triazine 1-oxide. The researchers reported that certain derivatives exhibited potent activity against multidrug-resistant bacterial strains, including Staphylococcus aureus and Escherichia coli. The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, making it a promising candidate for further development as an antibiotic.

In the context of anticancer research, a team from the University of Cambridge demonstrated in a 2022 Nature Communications paper that 3-Amino-7-chlorobenzoe1,2,4triazine 1-oxide derivatives could selectively inhibit the proliferation of cancer cells by targeting specific signaling pathways, such as the PI3K/AKT/mTOR axis. The study utilized in vitro and in vivo models to validate the compound's efficacy, showing significant tumor growth inhibition with minimal toxicity to normal cells. These findings suggest its potential as a scaffold for designing next-generation anticancer drugs.

From a chemical synthesis perspective, advances in green chemistry have enabled more efficient and sustainable production methods for 3-Amino-7-chlorobenzoe1,2,4triazine 1-oxide. A 2023 ACS Sustainable Chemistry & Engineering publication detailed a novel catalytic process that reduces the reliance on hazardous reagents and minimizes waste generation. This development is particularly relevant for industrial-scale production, addressing both economic and environmental concerns.

Despite these promising advancements, challenges remain in optimizing the pharmacokinetic and pharmacodynamic properties of 3-Amino-7-chlorobenzoe1,2,4triazine 1-oxide-based compounds. Future research directions may include structural modifications to enhance bioavailability and reduce off-target effects, as well as comprehensive toxicological studies to ensure clinical safety. Collaborative efforts between academia and industry will be crucial in translating these findings into viable therapeutic options.

In summary, 3-Amino-7-chlorobenzoe1,2,4triazine 1-oxide (CAS: 18671-92-6) continues to be a compound of significant interest in chemical biology and drug discovery. Its versatile applications in antimicrobial and anticancer research, coupled with advancements in sustainable synthesis, position it as a valuable candidate for further investigation. Ongoing studies are expected to uncover additional therapeutic potentials and refine its utility in medicinal chemistry.